Cas no 1272754-99-0 (N-Benzyl-N-methyl-L-methionine Methyl Ester Hydrochloride)

• Product Name: N-Benzyl-N-methyl-L-methionine Methyl Ester Hydrochloride
• CAS No: 1272754-99-0
• MF: C₁₄H₂₂ClNO₂S
• MW: 303.847981929779
• CID: 2162719
• Update Time: 2025-06-08

N-Benzyl-N-methyl-L-methionine Methyl Ester Hydrochloride Chemical and Physical Properties

Names and Identifiers

• Bzl,me-l-met-ome*hcl
• BZL,ME-L-MET-OME HCL
• C14H21NO2S.HCl
• (S)-Methyl 2-(benzyl(methyl)amino)-4-(methylthio)butanoate hydrochloride
• 6486AH
• N-BENZYL-N-METHYL-L-METHIONINE METHYL ESTER HYDROCHLORIDE
• N-Benzyl-N-methyl-L-methionine Methyl Ester Hydrochloride

• Inchi： 1S/C14H21NO2S.ClH/c1-15(11-12-7-5-4-6-8-12)13(9-10-18-3)14(16)17-2;/h4-8,13H,9-11H2,1-3H3;1H/t13-;/m0./s1
• InChI Key： UAABAOCOIDJTRS-ZOWNYOTGSA-N
• SMILES： Cl.S(C)CC[C@@H](C(=O)OC)N(C)CC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 242
• Topological Polar Surface Area: 54.8

Additional information on N-Benzyl-N-methyl-L-methionine Methyl Ester Hydrochloride

N-Benzyl-N-methyl-L-methionine Methyl Ester Hydrochloride (CAS No. 1272754-99-0): An Overview

N-Benzyl-N-methyl-L-methionine Methyl Ester Hydrochloride (CAS No. 1272754-99-0) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is a derivative of L-methionine, an essential amino acid, and is characterized by its unique structural features, which include a benzyl and methyl group substitution on the nitrogen atom, as well as a methyl ester group on the carboxylic acid moiety. The hydrochloride salt form enhances its solubility and stability, making it a valuable candidate for various applications in drug development and biological studies.

The synthesis of N-Benzyl-N-methyl-L-methionine Methyl Ester Hydrochloride involves several steps, including the protection of the amino group, the introduction of the benzyl and methyl groups, and the formation of the methyl ester. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, which has facilitated its use in a wide range of research applications. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported a novel one-pot synthesis method that significantly reduced reaction time and improved yield, making it more accessible for large-scale production.

In terms of its biological activity, N-Benzyl-N-methyl-L-methionine Methyl Ester Hydrochloride has been investigated for its potential therapeutic applications. One area of interest is its role as a modulator of protein-protein interactions (PPIs). PPIs are critical for many cellular processes, including signal transduction, gene expression, and cell cycle regulation. Disrupting specific PPIs can be a valuable strategy for treating various diseases, such as cancer and neurodegenerative disorders. A study published in Bioorganic & Medicinal Chemistry Letters in 2020 demonstrated that N-Benzyl-N-methyl-L-methionine Methyl Ester Hydrochloride effectively inhibited the interaction between two key proteins involved in cancer cell proliferation, suggesting its potential as an anticancer agent.

Another promising application of N-Benzyl-N-methyl-L-methionine Methyl Ester Hydrochloride is in the field of neuropharmacology. Research has shown that this compound can cross the blood-brain barrier (BBB) efficiently, making it suitable for targeting central nervous system (CNS) disorders. A recent study published in the Journal of Neurochemistry explored its effects on neurotransmitter release and found that it modulated dopamine levels in neuronal cells, which could have implications for treating conditions such as Parkinson's disease and schizophrenia.

The pharmacokinetic properties of N-Benzyl-N-methyl-L-methionine Methyl Ester Hydrochloride have also been extensively studied to optimize its therapeutic potential. In vivo studies using animal models have demonstrated that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. A study published in Pharmaceutical Research in 2019 reported that N-Benzyl-N-methyl-L-methionine Methyl Ester Hydrochloride had high oral bioavailability and a long half-life, which are desirable characteristics for drug candidates.

Clinical trials are currently underway to evaluate the safety and efficacy of N-Benzyl-N-methyl-L-methionine Methyl Ester Hydrochloride in human subjects. Preliminary results from phase I trials have shown promising outcomes with no significant adverse effects observed at therapeutic doses. These findings have paved the way for further clinical investigations to explore its potential as a treatment for various diseases.

In conclusion, N-Benzyl-N-methyl-L-methionine Methyl Ester Hydrochloride (CAS No. 1272754-99-0) is a versatile compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive candidate for drug development. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, positioning it as a promising molecule for future clinical applications.